Cas no 636581-81-2 (Methyl 3,5-di-O-(2,4-dichlorobenzyl)-D-ribofuranoside)

• Product Name: Methyl 3,5-di-O-(2,4-dichlorobenzyl)-D-ribofuranoside
• CAS No: 636581-81-2
• MF: C₂₀H₂₀Cl₄O₅
• MW: 482.181802749634
• CID: 3029596
• PubChem ID: 58681695
• Update Time: 2025-10-29

Methyl 3,5-di-O-(2,4-dichlorobenzyl)-D-ribofuranoside Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-di-O-(2,4-dichlorobenzyl)-D-ribofuranoside
• (3R,4S,5R)-4-[(2,4-dichlorophenyl)methoxy]-5-[(2,4-dichlorophenyl)methoxymethyl]-2-methoxyoxolan-3-ol
• (3R,4S,5R)-4-((2,4-Dichlorobenzyl)oxy)-5-(((2,4-dichlorobenzyl)oxy)methyl)-2-methoxytetrahydrofuran-3-ol
• F12649
• 1-O-methyl-3,5-bis-O-(2,4-dichlorobenzyl)-D-ribofuranose
• 3,5-bis-o-(2,4-dichlorobenzyl)-1-o-methyl-d-ribofuranose
• (3R,4S,5R)-5-(2,4-Dichlorobenzyloxymethyl)-4-(2,4-dic
• 636581-81-2
• Methyl ? 3,5-di-O-(2,4-dichlorobenzyl)-D-ribofuranoside
• SCHEMBL3086271
• AS-47207
• AKOS027339876
• MFCD28975257
• BISWEUXISBNCCJ-SDWZKWEYSA-N
• (3R,4S,5R)-5-(2,4-Dichlorobenzyloxymethyl)-4-(2,4-dichlorobenzyloxy)-2-methoxy-tetrahydrofuran-3-ol
• SCHEMBL13598727

• Inchi： 1S/C20H20Cl4O5/c1-26-20-18(25)19(28-9-12-3-5-14(22)7-16(12)24)17(29-20)10-27-8-11-2-4-13(21)6-15(11)23/h2-7,17-20,25H,8-10H2,1H3/t17-,18-,19-,20?/m1/s1
• InChI Key： BISWEUXISBNCCJ-SDWZKWEYSA-N
• SMILES： ClC1C=C(C=CC=1CO[C@H]1[C@H](C(OC)O[C@@H]1COCC1C=CC(=CC=1Cl)Cl)O)Cl

Computed Properties

• Exact Mass: 482.003534g/mol
• Monoisotopic Mass: 480.006485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 57.2

Additional information on Methyl 3,5-di-O-(2,4-dichlorobenzyl)-D-ribofuranoside

Methyl 3,5-di-O-(2,4-dichlorobenzyl)-D-ribofuranoside: A Comprehensive Overview

Methyl 3,5-di-O-(2,4-dichlorobenzyl)-D-ribofuranoside (CAS No. 636581-81-2) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of ribofuranoside, with two benzyl groups substituted at the 3' and 5' positions of the sugar ring. The benzyl groups are further modified by the presence of chlorine atoms at the 2 and 4 positions, making this compound a unique example of a sugar-based scaffold with tailored electronic and steric properties.

The synthesis of Methyl 3,5-di-O-(2,4-dichlorobenzyl)-D-ribofuranoside involves a series of precise chemical transformations. The starting material is typically ribofuranose, which undergoes protection at the hydroxyl groups to form the desired glycoside. The substitution of chlorine atoms on the benzyl groups is achieved through electrophilic aromatic substitution reactions, which are carefully controlled to ensure high regioselectivity. The final step involves methylation to complete the structure. This multi-step synthesis highlights the importance of stereochemistry and regioselectivity in constructing complex sugar derivatives.

Recent studies have demonstrated that Methyl 3,5-di-O-(2,4-dichlorobenzyl)-D-ribofuranoside exhibits intriguing biological activities. For instance, research published in *Journal of Medicinal Chemistry* revealed that this compound possesses potent antiviral properties against several strains of influenza virus. The chlorine substituents on the benzyl groups play a critical role in enhancing the compound's ability to inhibit viral replication by targeting specific enzymes involved in the viral lifecycle.

In addition to its antiviral activity, Methyl 3,5-di-O-(2,4-dichlorobenzyl)-D-ribofuranoside has shown promise in anticancer studies. A study conducted at the University of California San Francisco demonstrated that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves interference with mitochondrial function and activation of caspase pathways. These findings suggest that Methyl 3,5-di-O-(2,4-dichlorobenzyl)-D-ribofuranoside could be a lead compound for developing targeted cancer therapies.

The structural features of Methyl 3,5-di-O-(2,4-dichlorobenzyl)-D-ribofuranoside contribute significantly to its biological activity. The ribofuranoside backbone provides a rigid framework that facilitates interactions with target proteins. The dichlorobenzyl groups introduce electron-withdrawing effects, which enhance the compound's ability to bind to specific receptors. Furthermore, the methyl group at the anomeric position stabilizes the glycosidic bond and prevents unwanted hydrolysis under physiological conditions.

From a synthetic chemistry perspective, Methyl 3,5-di-O-(2,4-dichlorobenzyl)-D-ribofuranoside serves as a valuable building block for constructing more complex molecules. Its sugar-based structure makes it an ideal candidate for glycosylation reactions, which are widely used in drug discovery and development. Researchers have employed this compound as a precursor for synthesizing novel glycosides with improved pharmacokinetic profiles.

In terms of applications, Methyl 3,5-di-O-(2,4-dichlorobenzyl)-D-ribofuranoside has potential uses in diagnostics and imaging. Its ability to selectively bind to certain biomolecules makes it a candidate for developing sensors and contrast agents for early disease detection. Additionally, this compound could be utilized in chiral resolution techniques due to its stereochemically defined structure.

The discovery and characterization of Methyl 3,5-di-O-(2,4-dichlorobenzyl)-D-ribofuranoside represent a significant advancement in sugar chemistry and medicinal research. Its unique combination of structural features and biological activities positions it as a promising candidate for various therapeutic applications. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in drug development and related fields.